Cas no 54574-23-1 (Benzenamine,4-methoxy-N,N-dioctyl-)

Benzenamine,4-methoxy-N,N-dioctyl- structure
54574-23-1 structure
Product Name:Benzenamine,4-methoxy-N,N-dioctyl-
CAS No:54574-23-1
MF:C23H41NO
MW:347.577747106552
CID:382196
PubChem ID:3016894
Update Time:2025-04-19

Benzenamine,4-methoxy-N,N-dioctyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-methoxy-N,N-dioctyl-
    • 4-methoxy-N,N-dioctylaniline
    • N,N-dioctyl-p-anisidine
    • 59Q9PF7963
    • 4-Methoxy-N,N-dioctylbenzenamine
    • Benzenamine, 4-methoxy-N,N-dioctyl-
    • NS00033130
    • DTXSID10203000
    • 54574-23-1
    • EINECS 259-239-6
    • Inchi: 1S/C23H41NO/c1-4-6-8-10-12-14-20-24(21-15-13-11-9-7-5-2)22-16-18-23(25-3)19-17-22/h16-19H,4-15,20-21H2,1-3H3
    • InChI Key: QGIAFYUUXOEZIP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)N(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 347.31903
  • Monoisotopic Mass: 347.318814931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 16
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47
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